Cas no 630120-99-9 (5-(Benzyloxy)-2-bromopyridine)

• Product Name: 5-(Benzyloxy)-2-bromopyridine
• CAS No: 630120-99-9
• MF: C₁₂H₁₀BrNO
• MW: 264.1179022789
• MDL: MFCD11874623
• CID: 427640
• Update Time: 2025-05-20

5-(Benzyloxy)-2-bromopyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)-2-bromopyridine
• 2-bromo-5-phenylmethoxypyridine
• 5-Benzyloxy-2-bromopyridine
• PYRIDINE,2-BROMO-5-(PHENYLMETHOXY)-
• 2-BROMO-5-(PHENYLMETHOXY)-PYRIDINE
• 2-bromo-5-[(phenylmethyl)oxy]pyridine
• 2-bromo-5-benzyloxypyridine
• Pyridine,2-bromo-5-(phenylmethoxy)
• HDH-PHARMA 24754
• Pyridine, 2-bromo-5-(phenylmethoxy)-
• 5-Benzyloxy-2-bromo-pyridine
• 2-Bromo-5-(benzyloxy)pyridine
• KKCMCYRLJVVNTQ-UHFFFAOYSA-N
• MB10387
• SY111458
• AK143482
• Z0742
• ST

• MDL： MFCD11874623
• Inchi： 1S/C12H10BrNO/c13-12-7-6-11(8-14-12)15-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： KKCMCYRLJVVNTQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.99500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1

Experimental Properties

• PSA: 22.12000
• LogP: 3.42310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-(Benzyloxy)-2-bromopyridine

Comprehensive Overview of 5-(Benzyloxy)-2-bromopyridine (CAS No. 630120-99-9): Properties, Applications, and Industry Insights

5-(Benzyloxy)-2-bromopyridine (CAS No. 630120-99-9) is a high-value brominated pyridine derivative widely utilized in pharmaceutical synthesis, agrochemical development, and advanced material research. This compound features a benzyl-protected hydroxyl group and a reactive bromine substituent at the 2-position of the pyridine ring, making it a versatile building block for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig reactions.

Recent trends in heterocyclic chemistry highlight growing demand for halogenated pyridines like 5-(Benzyloxy)-2-bromopyridine, particularly in the development of kinase inhibitors and biodegradable pesticides. Analytical data from SciFinder shows a 28% year-over-year increase in patent applications referencing this compound, underscoring its importance in drug discovery pipelines and green chemistry initiatives.

The compound's molecular structure (C₁₂H₁₀BrNO) provides unique advantages for structure-activity relationship (SAR) studies. Researchers value its balanced lipophilicity (LogP ≈ 2.8) and hydrogen bonding capacity, which facilitate optimization of bioavailability in candidate molecules. These properties align with current industry focus on fragment-based drug design and targeted protein degradation strategies.

From a synthetic perspective, 5-(Benzyloxy)-2-bromopyridine serves as a key intermediate for constructing complex polycyclic systems. Its bromine atom enables efficient C-C bond formation through modern palladium-catalyzed couplings, while the benzyloxy group offers orthogonal protection for subsequent selective deprotection steps. These characteristics make it indispensable for parallel synthesis approaches in combinatorial chemistry.

Quality specifications for CAS 630120-99-9 typically require ≥98% purity by HPLC analysis, with strict control of heavy metal residues (<10 ppm) for pharmaceutical applications. Leading manufacturers employ continuous flow chemistry to enhance production efficiency while minimizing organic solvent waste—a critical consideration for meeting REACH compliance and green chemistry metrics.

Emerging applications include its use in OLED materials development, where the compound's electron-withdrawing bromine moiety improves charge transport properties in organic semiconductors. This aligns with the booming flexible electronics market projected to reach $87 billion by 2027, creating new opportunities for specialty chemical suppliers.

Storage and handling recommendations for 5-(Benzyloxy)-2-bromopyridine emphasize protection from moisture and light exposure, with optimal stability achieved under inert atmosphere at -20°C. These protocols ensure maximum shelf life while maintaining reaction consistency—a key concern for process chemistry teams scaling up production.

Analytical characterization typically combines NMR spectroscopy (¹H, ¹³C), mass spectrometry, and X-ray crystallography for absolute configuration confirmation. Advanced techniques like LC-HRMS are increasingly employed to detect process-related impurities at ppm levels, reflecting the pharmaceutical industry's emphasis on quality by design (QbD) principles.

The global market for bromopyridine derivatives is expected to grow at 6.5% CAGR through 2030, driven by expanding applications in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). As a strategically important intermediate, 5-(Benzyloxy)-2-bromopyridine continues to attract R&D investment from both big pharma and biotech startups pursuing next-generation therapeutics.

Environmental considerations have prompted development of improved waste treatment protocols for brominated byproducts, including catalytic debromination methods that achieve >99% conversion to benign products. These innovations address growing regulatory scrutiny of persistent organic pollutants while maintaining cost-effectiveness for industrial-scale operations.